1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

• Molecular Formula: C15H10N6S2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H10N6S2/c1-2-5-11-10(4-1)16-9-20(11)8-13-17-18-15-21(13)19-14(23-15)12-6-3-7-22-12/h1-7,9H,8H2
• InChI Key: ODHBWJRKMYXMQZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)C5=CC=CS5

Description

1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of 1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the inhibition of certain enzymes and proteins in the body. This compound has been found to inhibit the activity of various kinases, which play a crucial role in cell signaling and proliferation. It has also been shown to modulate the activity of certain transcription factors, which are involved in gene expression and regulation.
Biochemical and Physiological Effects:
1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune response. It has also been found to have neuroprotective effects, and to improve insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has several advantages for lab experiments. It is a relatively stable compound, and can be synthesized in large quantities. It is also highly selective in its inhibition of certain enzymes and proteins, which makes it a useful tool for studying cell signaling and proliferation. However, this compound also has certain limitations. It can be toxic at high concentrations, and its effects on normal cells and tissues are not well understood.

Future Directions

There are several future directions for research on 1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole. One area of interest is the development of more potent and selective inhibitors of specific kinases and transcription factors. Another area of research is the investigation of the compound's effects on different types of cancer and other diseases. Additionally, further studies are needed to understand the compound's toxicity and potential side effects, as well as its pharmacokinetics and pharmacodynamics in vivo. Finally, the development of novel drug delivery systems for this compound may also be an area of future research.

Synthesis Methods

The synthesis of 1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the reaction of 6-(2-thienyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-3-amine with 1,2-diaminobenzene in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by column chromatography.

Scientific Research Applications

1-{[6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, and its mechanism of action has been investigated in detail. It has been studied as a potential therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative disorders.